Diopside

• CAS No.: 12765-06-9
• Molecular Formula: CaMgO4Si
• Molecular Weight: 156.47 g/mol
• IUPAC Name: calcium;magnesium;silicate
• InChI: InChI=1S/Ca.Mg.O4Si/c;;1-5(2,3)4/q2*+2;-4
• InChI Key: FGZBFIYFJUAETR-UHFFFAOYSA-N
• SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[Mg+2].[Ca+2]
• Canonical SMILES: [O-][Si]([O-])([O-])[O-].[Mg+2].[Ca+2]
• Synonyms: basalt

Description

Diopside, also known as calcium magnesium silicate, is a compound with the chemical formula CaMgO6Si2. It is a white, crystalline substance that is commonly found in nature as a mineral. This compound is known for its excellent insulating properties and strength, making it valuable in various industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Diopside can be synthesized through high-temperature reactions involving magnesium oxide and silicon dioxide. The reaction typically occurs at temperatures above 1400°C, where the reactants are combined to form the desired compound .

Industrial Production Methods

In industrial settings, silicic acid, calcium magnesium salt is often produced as a byproduct of the Pidgeon process, which is a major route for producing magnesium metal. In this process, a mixture of magnesium and calcium oxides reacts with silicon to yield magnesium metal and calcium magnesium silicate .

Chemical Reactions Analysis

Types of Reactions

Diopside undergoes various chemical reactions, including:

Oxidation: It can react with oxygen at high temperatures to form different oxides.

Reduction: In the presence of reducing agents, it can be reduced to its constituent elements.

Substitution: It can undergo substitution reactions where one of its components is replaced by another element or compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxygen, hydrogen, and various acids and bases. The reactions typically occur under high-temperature conditions, often exceeding 1000°C .

Major Products Formed

The major products formed from these reactions include various oxides, such as calcium oxide and magnesium oxide, as well as silicon dioxide .

Scientific Research Applications

Diopside has a wide range of scientific research applications:

Chemistry: It is used as a precursor for synthesizing other silicate compounds and as a catalyst in various chemical reactions.

Biology: It plays a role in plant nutrition, particularly in soils with low plant-available silicon.

Medicine: It is used in the formulation of dietary supplements and as an ingredient in antacid and antiulcer preparations.

Industry: It is used in the production of ceramics, glass, and cement due to its excellent insulating properties and strength.

Mechanism of Action

The mechanism of action of silicic acid, calcium magnesium salt involves its interaction with various molecular targets and pathways:

Plant Nutrition: In plants, it is absorbed as monosilicic acid and deposited in tissues, enhancing stress resistance and nutrient uptake.

Antacid Activity: In medicine, it acts as a neutralizing agent by absorbing hydrochloric acid in the stomach, thereby reducing acidity.

Comparison with Similar Compounds

Diopside can be compared with other similar compounds, such as:

Calcium Silicate (CaSiO3): Known for its use in construction materials and as an insulating agent.

Magnesium Silicate (MgSiO3): Commonly used in the cosmetic and pharmaceutical industries.

Sodium Silicate (Na2SiO3): Used in detergents, adhesives, and as a sealant.

The uniqueness of silicic acid, calcium magnesium salt lies in its combined properties of calcium and magnesium, which provide enhanced strength and insulating properties compared to other silicates .